molecular formula C18H21BrN2O3S B8377943 1,1-Dimethylethyl (2-{[(5-bromo-3-thienyl)carbonyl]amino}-2-phenylethyl)carbamate

1,1-Dimethylethyl (2-{[(5-bromo-3-thienyl)carbonyl]amino}-2-phenylethyl)carbamate

Cat. No.: B8377943
M. Wt: 425.3 g/mol
InChI Key: PKKHBKQUJXQFCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1-Dimethylethyl (2-{[(5-bromo-3-thienyl)carbonyl]amino}-2-phenylethyl)carbamate is a useful research compound. Its molecular formula is C18H21BrN2O3S and its molecular weight is 425.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H21BrN2O3S

Molecular Weight

425.3 g/mol

IUPAC Name

tert-butyl N-[2-[(5-bromothiophene-3-carbonyl)amino]-2-phenylethyl]carbamate

InChI

InChI=1S/C18H21BrN2O3S/c1-18(2,3)24-17(23)20-10-14(12-7-5-4-6-8-12)21-16(22)13-9-15(19)25-11-13/h4-9,11,14H,10H2,1-3H3,(H,20,23)(H,21,22)

InChI Key

PKKHBKQUJXQFCK-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCC(C1=CC=CC=C1)NC(=O)C2=CSC(=C2)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of 5-bromo-3-thiophenecarboxylic acid (1 g, 4.85 mmol)[prepared according to J. Org. Chem. 1976, 41, 2350.], 1,1-dimethylethyl (2-amino-2-phenylethyl)carbamate (1.1 g, 4.85 mmol)[from Preparation 1] and diisopropylethyl amine (2.5 mL, 14.60 mmol) in DCM (50 mL) at 25° C. was added PyBrOP (2.5 g, 5.30 mmol) in one portion. After 16 h, the solution was partitioned between H2O and washed with DCM. The combined organic fractions were dried (Na2SO4), concentrated and purified via column chromatography (silica, 1% MeOH in DCM) affording the title compound (1.4 g, 68%) as a white solid: LC-MS (ES) m/z=426 (M+H)+.
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68%

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